Cas no 610758-20-8 (2-Butanol, 3,3-dimethyl-1-nitro-, (2R)-)
610758-20-8 structure
Product Name:2-Butanol, 3,3-dimethyl-1-nitro-, (2R)-
CAS No:610758-20-8
MF:C6H13NO3
MW:147.172322034836
CID:390837
PubChem ID:12167338
Update Time:2025-04-19
2-Butanol, 3,3-dimethyl-1-nitro-, (2R)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Butanol, 3,3-dimethyl-1-nitro-, (2R)-
- (2R)-3,3-dimethyl-1-nitrobutan-2-ol
- DTXSID80479038
- (R)-3,3-Dimethyl-1-nitrobutan-2-ol
- 610758-20-8
-
- Inchi: 1S/C6H13NO3/c1-6(2,3)5(8)4-7(9)10/h5,8H,4H2,1-3H3/t5-/m0/s1
- InChI Key: POPUCNRCMDNMTD-YFKPBYRVSA-N
- SMILES: O[C@@H](C[N+](=O)[O-])C(C)(C)C
Computed Properties
- Exact Mass: 147.08954328g/mol
- Monoisotopic Mass: 147.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 122
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 66Ų
2-Butanol, 3,3-dimethyl-1-nitro-, (2R)- Related Literature
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Bruce Parkinson Energy Environ. Sci., 2010,3, 509-511
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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